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Compound of Interest

Compound Name:
3-(3-Chloro-4-

methylphenyl)phenol

CAS No.: 1261943-09-2

Cat. No.: B6370197

Get Quote

CAS: 615-62-3 | Synonyms: 3-Chloro-p-cresol, 2-Chloro-4-hydroxytoluene

User Notice: Isomer Disambiguation
CRITICAL: Before proceeding, verify your target compound.

Target of this Guide:3-Chloro-4-methylphenol (CAS 615-62-3).[1][2][3][4] This is a derivative

of p-cresol.

Common Confusion: This is NOT Chlorocresol (PCMC, 4-Chloro-3-methylphenol, CAS 59-

50-7), which is a derivative of m-cresol and widely used as a preservative.

Why it matters: The melting points (55°C vs 66°C) and synthesis impurities differ

significantly. This guide focuses strictly on CAS 615-62-3.

Module 1: Characterizing Your Crude Material
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Q: My crude product is a dark brown/black tarry solid. Is this normal? A: Yes. If synthesized via

the diazotization of 3-chloro-4-methylaniline (the standard route), the "tar" consists of azo

coupling byproducts and polymerized phenols.

The Problem: These impurities are non-volatile but soluble in many organic solvents, making

direct crystallization difficult.

The Solution: Do not attempt direct recrystallization on dark tar. You must perform a "gross

purification" step first, typically Steam Distillation or High-Vacuum Distillation.

Q: What are the primary impurities I need to target? Refer to the table below for the impurity

profile based on the standard synthesis route.

Impurity Type Origin Removal Strategy

3-Chloro-4-methylaniline Unreacted starting material

Acid Wash: Dissolve crude in

ether/toluene; wash with 2M

HCl. Aniline forms water-

soluble salt.

Azo Compounds / Tars
Side reactions during

diazotization

Steam Distillation: The phenol

is volatile; tars are not.

p-Cresol Reduction of diazonium salt

Fractional Crystallization:

Difficult to separate; requires

high-efficiency columns or

multiple recrystallizations.

Isomers (e.g., 2-Cl-4-Me) Impure starting aniline

Recrystallization: Exploits

solubility differences in non-

polar solvents (e.g., Hexane).

Module 2: Purification Protocols
Protocol A: The "Oiling Out" Solution (Crystallization)
Q: I tried recrystallizing from hot water/ethanol, but the product separates as an oil, not crystals.

Why? A: "Oiling out" occurs because the melting point of 3-Chloro-4-methylphenol (~55.5°C) is
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lower than the boiling point of the solvent mixture. When the solution cools, the solute becomes

insoluble at a temperature above its melting point, forming liquid droplets.[5]

Corrective Protocol:

Switch Solvents: Use a low-boiling, non-polar solvent like n-Hexane or Petroleum Ether (40-

60°C).

Reasoning: The compound is moderately soluble in hot hexane but poorly soluble in cold.

The low boiling point of hexane allows you to keep the temperature below the "oiling out"

threshold during the final stages.

Seeding: Cool the solution to ~30°C. If oil droplets form, add a seed crystal of pure 3-Chloro-

4-methylphenol immediately. Vigorous stirring is essential to prevent the oil from coalescing

into a single mass.

Slow Cooling: Do not plunge into ice immediately. Wrap the flask in a towel to cool to room

temperature over 2 hours.

Protocol B: Vacuum Distillation (For Bulk Purity)
Q: What parameters should I use for distillation? A: 3-Chloro-4-methylphenol has a high

atmospheric boiling point (~229°C), which risks thermal decomposition (darkening).

Vacuum Requirement: < 10 mmHg (Torr).

Setup: Short-path distillation head (Vigreux column recommended if isomer separation is

needed).

Temperature Guide:

Pressure (mmHg)
Approx.[6] Vapor Temp
(°C)

Notes

760 (Atm) 229°C Avoid. Decomposition risk.

10 ~110-115°C Safe range.

1 ~75-80°C Ideal for high purity.
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Troubleshooting: If the distillate solidifies in the condenser (MP is 55°C), use a heat gun or

warm water circulation in the condenser (set to ~60°C) to keep it liquid until it reaches the

receiver.

Module 3: Advanced Separation Logic
The following diagram illustrates the decision matrix for purifying crude 3-Chloro-4-

methylphenol based on the physical state and impurity profile.
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Figure 1: Purification workflow for CAS 615-62-3, prioritizing tar removal and thermal stability.
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Module 4: Stability and Storage
Q: My white crystals turned pink after a week. What happened? A: Phenols are sensitive to

oxidation, forming quinones which are intensely colored (pink/red) even at ppm levels.

Prevention: Store under an inert atmosphere (Argon/Nitrogen).

Container: Amber glass bottles with Teflon-lined caps.

Rescue: If the product is pink, a simple wash with cold n-pentane may remove the surface

oxidation products without significant loss of yield, as the quinones are often more soluble in

hydrocarbons than the phenol itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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